Cas no 89611-01-8 (Benzoic acid,3,5-bis(methylamino)-, methyl ester)

• Product Name: Benzoic acid,3,5-bis(methylamino)-, methyl ester
• CAS No: 89611-01-8
• MF: C₁₀H₁₄N₂O₂
• MW: 194.230362415314
• CID: 712113
• PubChem ID: 45089335
• Update Time: 2025-04-19

Benzoic acid,3,5-bis(methylamino)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,3,5-bis(methylamino)-, methyl ester
• Benzoic acid, 3,5-bis(methylamino)-, methyl ester (9CI)
• DTXSID801292997
• SCHEMBL10932496
• Methyl 3,5-bis(methylamino)benzoate
• 89611-01-8

• Inchi： 1S/C10H14N2O2/c1-11-8-4-7(10(13)14-3)5-9(6-8)12-2/h4-6,11-12H,1-3H3
• InChI Key： KVBVAFAGNOGWPJ-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=C(C=C(C=1)NC)NC)=O

Computed Properties

• Exact Mass: 194.106
• Monoisotopic Mass: 194.106
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 50.4A^2